Cas no 481-42-5 (Plumbagin)

Plumbagin Properties

Names and Identifiers

• 5-Hydroxy-2-methylnaphthalene-1,4-dione
• 5-Hydroxy-2-methyl-1,4-naphthoquinone
• Plumbagin from Plumbago indica
• 5-HYDROXY-2-METHYL-1,4-NAPTHOQUINONE
• 5-hydroxy-2-methylnaphthoquinone
• Plumbagin
• PLUMBAGIN(RG)
• plumbapin
• 2-methyl-5-hydroxy-1,4-naphthalenedione
• 2-Methyl-5-hydroxy-1,4-naphthoquinone
• 2-Methyljuglone
• 5-hydroxy-2-methyl-[1,4]naphthoquinone
• 5-hydroxy-2-methyl-1,4-naphthalenedione
• 5-hydroxy-2-methyl-1,4-NQ
• Plumbaein
• Plumbagine
• Plumbagone
• NSC 236613
• NSC 688284
• 1,4-Naphthalenedione, 5-hydroxy-2-methyl-
• YAS4TBQ4OQ
• VCMMXZQDRFWYSE-UHFFFAOYSA-N
• 1,4-NAPHTHOQUINONE, 5-HYDROXY-2-METHYL-
• NSC-688284
• NCGC00094567-06
• NCGC00094567-01
• NS00031768
• NSC688284
• BDBM50012070
• 1, 5-hydroxy-2-methyl-
• SR-05000002263
• SPECTRUM1505129
• NCI60_001904
• UNII-YAS4TBQ4OQ
• FT-0602795
• PLUMBAGIN [MI]
• BRD-K36137799-001-02-4
• CCG-208410
• NCGC00094567-04
• NCGC00094567-02
• W-202844
• ACon1_001611
• CHEBI:8273
• DTXSID8075413
• GTPL7003
• RTK1
• NSC-236613
• SR-05000002263-3
• SCHEMBL34186
• AKOS015969699
• PCUR-101
• Q2550553
• MFCD00001682
• 5-Hydroxy-2-methyl-naphthalene-1,4-dione
• NCGC00094567-03
• WLN: L66 BV EVJ C1 GQ
• 5-hydroxy-2-methyl-1,4-dihydronaphthalene-1,4-dione
• BRN 1870475
• HY-N1497
• NCGC00094567-05
• BSPBio_002546
• BRD-K36137799-001-03-2
• ST069355
• P1139
• 4-08-00-02376 (Beilstein Handbook Reference)
• PS-11338
• BP-25404
• CCG-208032
• InChI=1/C11H8O3/c1-6-5-9(13)10-7(11(6)14)3-2-4-8(10)12/h2-5,12H,1H
• CS-0017042
• SR-05000002263-2
• Ophioxylin
• HMS3870L13
• CCRIS 6671
• 5- HYDROXY,2-METHYL-1,4-NAPHTOQUINONE
• NSC236613
• CHEMBL295316
• A1-00788
• Pumbagin
• AI3-38055
• A827479
• 481-42-5
• EINECS 207-569-6
• s4777
• Plumbagin [WHO-DD]
• ConMedNP.2912
• SA149_3.1
• [481-42-5]
• 5-Hydroxy 2-methyl 1,4-naphthoquinone
• DB-051524
• Plumbagin2-Methyljuglone; 5-hydroxy-2-methylnaphthalene-1,4-dione; 5-Hydroxy-2-methyl-1,4-naphthoquinone
• AP-782/41885488
• STL564479
• 1ST177647
• +Expand

• MDL： MFCD00001682
• InChIKey： VCMMXZQDRFWYSE-UHFFFAOYSA-N
• Inchi： 1S/C11H8O3/c1-6-5-9(13)10-7(11(6)14)3-2-4-8(10)12/h2-5,12H,1H3
• SMILES： O([H])C1=C([H])C([H])=C([H])C2C(C(C([H])([H])[H])=C([H])C(C=21)=O)=O
• BRN： 1870475

Computed Properties

• Exact Mass: 188.047344g/mol
• Surface Charge: 0
• XLogP3: 2.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 188.047344g/mol
• Monoisotopic Mass: 188.047344g/mol
• Topological Polar Surface Area: 54.4Ų
• Heavy Atom Count: 14
• Complexity: 317
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 14
• Surface Charge: 0
• Molecular Weight: 188.18

Experimental Properties

• LogP: 1.71750
• PSA: 54.37000
• Merck: 7538
• Refractive Index: 1.6310 (estimate)
• Boiling Point: 383.927 ℃ at 760 mmHg
• Melting Point: 76.0 to 79.0 deg-C
• Flash Point: 200.2°C
• Color/Form: Powder
• Solubility: Not determined
• Density: 1.354

Plumbagin Security Information

• Symbol: GHS05 GHS06
• RTECS：QL8500000
• WGK Germany：3
• Safety Term：6.1(a)
• Safety Instruction： S22; S26; S36/37/39; S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R23/24/25
• Hazard Level：6.1(a)
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2923 8/PG 2
• Hazard Statement： H301-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Prompt：dangerous
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 25-34
• Signal Word：Danger
• Toxicity：LD50 i.p. in mice: ~0.015 g/kg (Debray)
• HazardClass：8 (6.1)

Plumbagin Customs Data

• HS CODE：2914690090
• Customs Data：

  China Customs Code:

  2914690090

  Overview:

  2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Summary:

  2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Naphthoquinones